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Compound of Interest

Compound Name: 2-chloro-1H-indene

CAS No.: 18427-72-0

Cat. No.: B178532 Get Quote

Executive Summary & Chemical Profile
2-Chloro-1H-indene (CAS: 18427-72-0 / 10296-36-3 for related isomers) is a halogenated

bicyclic intermediate often utilized as a scaffold in drug development.[1] Unlike standard

organic solvents, this compound presents a dual-hazard profile: halogenated toxicity and

alkene reactivity.[1]

Improper disposal into general organic waste streams can lead to regulatory violations (RCRA)

and safety incidents due to the potential for exothermic polymerization of the indene core. This

guide provides a self-validating protocol to ensure compliance and safety.

Table 1: Physicochemical Waste Profile
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Property Value / Classification Operational Implication

Molecular Formula C₉H₇Cl

High Carbon/Chlorine ratio

requires specific incineration.

[1]

Flash Point
~58°C - 98°C (Isomer

dependent)
Classified as Ignitable (D001).

Reactivity Polymerizable alkene

Risk of exothermic reaction if

mixed with initiators/oxidizers.

[1]

Waste Stream Halogenated Organic

DO NOT mix with non-

halogenated solvents

(cost/compliance).[2]

Density ~1.1 - 1.2 g/mL
Heavier than water; sinks in

aqueous phases.[1]

Hazard Assessment & Pre-Disposal Stabilization
Before disposal, you must assess the state of the material. The indene double bond makes this

compound susceptible to polymerization, which can generate heat and pressure in sealed

waste drums.

The "Why" (Causality): Indenes can polymerize in the presence of strong acids or free

radical initiators. If 2-chloro-1H-indene is disposed of in a drum containing acidic waste or

peroxides, it may trigger a runaway reaction.[1]

Protocol:

Check pH: Ensure the waste solution is Neutral (pH 6-8). If acidic, neutralize carefully with

Sodium Bicarbonate before bottling.

Quench Reactivity: If the material is part of a reaction mixture with unreacted oxidizers,

quench fully (e.g., with Sodium Thiosulfate) before adding to the waste container.
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Step-by-Step Disposal Protocol
Phase A: Segregation (The Golden Rule)
Strictly segregate 2-chloro-1H-indene into the "Halogenated Solvent" waste stream.[1]

Scientific Rationale: Incineration of chlorinated compounds produces Hydrogen Chloride

(HCl) gas. Facilities must use incinerators equipped with acid gas scrubbers to handle this.

Mixing this with non-halogenated waste forces the entire volume to be treated as

halogenated, exponentially increasing disposal costs and environmental load.

Phase B: Container Selection & Labeling[1]
Material: Use Amber Glass (preferred) or High-Density Polyethylene (HDPE).[1] Avoid metal

cans if the waste is potentially acidic or wet, as HCl formation can corrode the metal.

Headspace: Leave at least 10% headspace to accommodate thermal expansion.

Labeling:

Primary Identifier: "WASTE 2-Chloro-1H-indene Solution"

Hazard Checkboxes: [x] Flammable, [x] Toxic, [x] Halogenated.

Phase C: Workflow Visualization
The following diagram outlines the decision logic for disposing of pure vs. mixed 2-chloro-1H-
indene.
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Figure 1: Decision logic for segregating and packaging 2-chloro-1H-indene waste to prevent

cross-contamination and reactivity hazards.

Emergency Spill Response Procedures
In the event of a spill outside a fume hood, immediate action is required due to the lachrymator

(tear-inducing) potential of chlorinated indenes.

1. Assess Volume & Location

2. Evacuate & Ventilate
(Respiratory Hazard)If > 50mL or outside hood

3. Don PPE:
Nitrile Gloves + Goggles

(Respirator if >100ml)

If < 50mL inside hood 4. Contain with
Absorbent Pads/Vermiculite

5. Collect into Sealed Bag
Label as Hazardous Waste

Click to download full resolution via product page

Figure 2: Immediate response workflow for spills, prioritizing respiratory protection due to the

volatile and irritant nature of the compound.[1]

Regulatory & Logistics (RCRA)
For US-based laboratories operating under EPA RCRA guidelines:

Waste Codes:

D001: Ignitable (if flash point < 60°C).[3]

F-Listed (F002): Only if spent halogenated solvents (like Methylene Chloride) are present

in the mixture >10%.

Toxic: While not explicitly P or U listed by name, it exhibits toxicity characteristic of

chlorinated hydrocarbons.

Disposal Path: The material must be sent to a TSDF (Treatment, Storage, and Disposal

Facility) approved for High-Temperature Incineration.

Self-Validation Check: Before sealing the drum, ask: Did I mix this with non-halogenated

solvents? If yes, you must re-label the entire drum as Halogenated, or you risk rejection by the
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waste hauler.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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